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Summary of HPLC Methods for Diclofenac Salts

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diclofenac Epolamine

CAS No.: 119623-66-4

Cat. No.: S585385

The following table summarizes validated HPLC methods for the analysis of diclofenac in various matrices, from

pharmaceutical formulations to biological samples [1] [2] [3].

. . Detection Retention . .
Diclofenac . Mobile Phase Flow Rate . Linearity
Matrix Column . Wavelength Time
Salt /| Form (viv) (mL/min) ) Range
(nm) (min)
Sodium [1] Pharmaceutical C18 (4.6 0.05M 2.0 210 ~2 min 10 - 200
dosage mm X Orthophosphoric (run time) pg/mL
150 mm, acid (pH 2.0) :
3 pum) ACN (35:65)
Diethylamine  Topical solution C8 (150  Phosphate 1.0 254 5.26 50 - 150
[2] mm X Buffer (pH 2.5) : pg/mL
4.6 mm, Methanol
5 um) (25:75)
Diethylamine  Pharmaceutical C18 (4.6 Water (pH 3 0.7 205 Information  0.05 -
[3] [4] gel & skin mm X with H3POa) : missing 100
samples 150 mm, ACN (35:65) pg/mL
5 pum)
Diethylamine  Combination Spheri- Methanol : 1.0 221 14.5 10 - 60
[5] gel 5-RP-18  Water (70:30, pg/mL
(250x4.6  pH 3.0)
mm, 5
Hm)
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. . Detection Retention . .

Diclofenac . Mobile Phase Flow Rate ) Linearity
Matrix Column . Wavelength Time

Salt /| Form (viv) (mL/min) . Range

(nm) (min)
Sodium [6] Human Plasma C18 NaH2PO4:ACN 15 281 2.6 50 -
(150x3.9 (57.5:42.5, pH 1600
mm, 3.5 3.16) ng/mL
Hm)

Sodium [7] In vitro C18 10mM Information 276 3.1 0.2-3
transdermal (150 x Ammonium missing pg/mL
permeate 4.6mm, Acetate : ACN

5um) (62:38)

Detailed Experimental Protocol

Here is a detailed methodology adapted from a robust method for the analysis of diclofenac sodium in pharmaceutical

dosage forms [1]. This can be a template for method development for diclofenac epolamine.

Equipment and Materials

e HPLC System: Equipped with a binary pump, autosampler, and UV or Photo-Diode Array (PDA) detector.

e Chromatography Data System: For data collection and processing.

e Column: C18 column (e.g., 150 mm x 4.6 mm, 3um or 5um particles).

e Chemicals: HPLC-grade water, acetonitrile, and orthophosphoric acid. Diclofenac sodium or diethylamine reference
standard.

e Samples: Pharmaceutical formulation (e.g., tablets, gel).

Preparation of Solutions

¢ Mobile Phase: Carefully prepare 0.05 M orthophosphoric acid in water. Adjust the pH to 2.0 using dilute NaOH or
HsPOa. Filter and degas the mixture of this solution and acetonitrile in a 35:65 ratio [1].

e Standard Stock Solution (500 pg/mL): Accurately weigh about 25 mg of diclofenac reference standard into a 50 mL
volumetric flask. Dissolve and make up to volume with methanol [1].

¢ Working Standard Solutions: Dilute the stock solution with methanol to concentrations within the linearity range
(e.g., 10, 20, 80, 120, 160, and 200 pg/mL) [1].

¢ Internal Standard Solution (where applicable): A solution of lidocaine or naproxen can be used [1] [6].

Chromatographic Conditions
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¢ Mobile Phase: 0.05 M Orthophosphoric acid (pH 2.0) : Acetonitrile (35:65) [1]
¢ Flow Rate: 2.0 mL/min [1]

e Detection Wavelength: 210 nm [1]

¢ Injection Volume: 20 pL [1]

e Column Temperature: 25°C [1]

¢ Run Time: 2 minutes [1]

Sample Preparation

¢ For Tablets: Weigh and finely powder 20 tablets. Transfer a portion equivalent to 50 mg of diclofenac to a 50 mL
volumetric flask, add about 30 mL of methanol, and sonicate for 30 minutes. Dilute to volume with methanol,
centrifuge, and use the supernatant [1].

e For Gels: Accurately weigh about 1 g of gel (equivalent to ~50 mg diclofenac diethylamine) into a 100 mL volumetric
flask. Add 50 mL of methanol, sonicate to dissolve, dilute to volume, and filter [5].

Method Validation

The method should be validated as per ICH guidelines [1].

e System Suitability: Inject six replicates of a standard solution. The %RSD for peak area and retention time should
be < 2% [1].

e Specificity: Confirm that there is no interference from excipients or degradation products at the retention time of
diclofenac [1].

e Linearity: Prepare and inject standards at a minimum of six concentration levels. The correlation coefficient (r?)
should be >0.998 [1].

e Accuracy (Recovery): Perform a spike recovery study at three levels (e.g., 80%, 100%, 120%). The mean recovery
should be within 90-110% [1].

¢ Precision: Determine both intra-day (repeatability) and inter-day precision. The %RSD should be within £15% [1].

e LOD and LOQ: Calculate using the formulas LOD = 3.3 x SD/S and LOQ =10 x SD/S, where SD is the standard
deviation of the response and S is the slope of the calibration curve [1].

Workflow and Validation Diagrams

The following diagrams outline the key procedures for conducting the analysis and validating the method.
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Important Considerations for Method Adaptation

¢ Stability: Diclofenac solutions may be unstable at room temperature. For best results, store standard and sample
solutions at 4°C and use them promptly [1].

e Column Care: Using a mobile phase with low pH (e.g., 2.0-3.0) helps with peak shape but can degrade silica-based
columns over time. It is recommended to flush and store the column as per the manufacturer's instructions.

¢ Wavelength Selection: The choice of detection wavelength (e.g., 210 nm vs. 276 nm) depends on the other
components in the sample. A lower wavelength like 210 nm is more sensitive but may have more background
interference [1] [7].

Key Gaps and Future Research
The primary gap is the absence of a peer-reviewed, validated HPLC method specifically for diclofenac epolamine. Future
work should focus on:

¢ Developing and validating a specific HPLC method for diclofenac epolamine in its common dosage forms (e.g.,
topical patches).

e Establishing whether the methods for diethylamine salts can be directly applied to the epolamine salt without
modification.

e Creating stability-indicating methods that can separate epolamine from its degradation products under various stress
conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b585385#diclofenac-epolamine-hplc-analysis-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

. S Address:
Your Ultimate Destination for Small-Molecule (aka. smolecule)
Compounds, Empowering Innovative Research Solutions Beyond Phone:
Boundaries. Email:
Web:

Ontario, CA 91761, United States
(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/products/b585385#diclofenac-epolamine-hplc-analysis-method
https://www.smolecule.com/products/b585385#diclofenac-epolamine-hplc-analysis-method
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s585385?utm_src=pdf-bulk
https://www.smolecule.com/products/s585385?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

